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Compound of Interest

Compound Name: Isodecyl benzoate

Cat. No.: B055380 Get Quote

Technical Data Sheet: Isodecyl Benzoate
Introduction

Isodecyl benzoate is a benzoate ester with a branched isodecyl chain. It is utilized in various

industrial applications, including as a plasticizer, solvent, and emollient in personal care

products. This document provides core technical data regarding its molecular formula and

molecular weight, fundamental properties for its application in research, development, and

formulation.

Chemical Identity and Properties
A summary of the key identifiers and molecular properties of isodecyl benzoate is presented

below.

Parameter Value Reference

Molecular Formula C₁₇H₂₆O₂ [1][2][3][4][5]

Molecular Weight 262.39 g/mol [1][3][4][5]

Alternate Molecular Weight 262.4 g/mol [2][6]

CAS Registry Number 131298-44-7 [1][3][5][7]

Synonyms
Benzoic acid, C9-11-branched

alkyl esters
[1][5][7]
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Methodology for Determination of Molecular
Properties
Computational Protocol for Molecular Weight Calculation

The molecular weight of a compound is determined from its molecular formula. This is a

standard computational method based on the atomic weights of the constituent elements.

Identify the Molecular Formula: The established molecular formula for isodecyl benzoate is

C₁₇H₂₆O₂.[1][2][4]

Determine Atomic Weights: The standard atomic weights of the constituent elements are

used:

Carbon (C): ~12.011 amu

Hydrogen (H): ~1.008 amu

Oxygen (O): ~15.999 amu

Calculate Total Molecular Weight: The molecular weight is the sum of the atomic weights of

all atoms in the molecule:

Molecular Weight = (17 × Atomic Weight of C) + (26 × Atomic Weight of H) + (2 × Atomic

Weight of O)

Molecular Weight = (17 × 12.011) + (26 × 1.008) + (2 × 15.999) = 204.187 + 26.208 +

31.998 = 262.393 g/mol

This calculated value is consistent with the referenced literature values of 262.39 g/mol and

262.4 g/mol .[1][2][3][4][5][6]

Experimental Protocol: Mass Spectrometry

While the molecular weight can be calculated, it can be experimentally verified using

techniques such as mass spectrometry.
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Sample Preparation: A dilute solution of isodecyl benzoate is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, such as Electrospray Ionization (ESI) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured.

Data Interpretation: The molecular ion peak [M]+ or a related adduct (e.g., [M+H]+ or

[M+Na]+) is identified in the mass spectrum. The molecular weight is then inferred from the

m/z value of this peak.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the chemical formula to the determination

of the molecular weight.
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Constituent Elements & Counts

Standard Atomic Weights (amu)

Molecular Formula
C₁₇H₂₆O₂

Carbon (C)
x 17

Hydrogen (H)
x 26

Oxygen (O)
x 2

C ≈ 12.011 H ≈ 1.008 O ≈ 15.999

Calculation
Σ (Atom Count × Atomic Weight)

Molecular Weight
262.39 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemwhat.com/isodecyl-benzoate-cas-131298-44-7/
https://www.alfa-chemistry.com/isodecyl-benzoate-cas-131298-44-7-item-283243.htm
https://www.guidechem.com/encyclopedia/isodecyl-benzoate-dic257060.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8707068.htm
https://www.lookchem.com/casno131298-44-7.html
https://www.benchchem.com/product/b055380
https://www.chemnet.com/cas/en/131298-44-7/isodecyl-benzoate.html
https://www.benchchem.com/product/b055380#isodecyl-benzoate-molecular-weight-and-formula
https://www.benchchem.com/product/b055380#isodecyl-benzoate-molecular-weight-and-formula
https://www.benchchem.com/product/b055380#isodecyl-benzoate-molecular-weight-and-formula
https://www.benchchem.com/product/b055380#isodecyl-benzoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

